Cas no 31845-00-8 (4-bromo-5-nitrothiophene-2-carbonitrile)

4-bromo-5-nitrothiophene-2-carbonitrile is a versatile intermediate for the synthesis of pharmaceuticals and agrochemicals. Its unique structure, featuring a bromo, nitro, and nitrile group, offers high reactivity and selectivity. This compound is ideal for constructing complex molecules with desired functionalities, providing a robust foundation for drug discovery and chemical research.

4-bromo-5-nitrothiophene-2-carbonitrile structure

31845-00-8 structure

Product Name:4-bromo-5-nitrothiophene-2-carbonitrile

CAS No:31845-00-8

MF:C₅HBrN₂O₂S

MW:233.042638540268

MDL:MFCD18905599

CID:3937499

PubChem ID:21821310

Update Time:2025-10-17

4-bromo-5-nitrothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenecarbonitrile, 4-bromo-5-nitro-
- 4-bromo-5-nitrothiophene-2-carbonitrile
- 31845-00-8
- C5HBrN2O2S
- EN300-253089
- GBA84500
- WHIYTPLNDQYIBZ-UHFFFAOYSA-N
- 4-Bromo-5-nitro-thiophene-2-carbonitrile
- G53215
- SCHEMBL947376
- MDL： MFCD18905599
- Inchi： 1S/C5HBrN2O2S/c6-4-1-3(2-7)11-5(4)8(9)10/h1H
- InChI Key： WHIYTPLNDQYIBZ-UHFFFAOYSA-N
- SMILES： C1(C#N)SC([N+]([O-])=O)=C(Br)C=1

Computed Properties

Exact Mass: 231.894
Monoisotopic Mass: 231.894
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 220
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 97.8A^2
XLogP3: 2.5

4-bromo-5-nitrothiophene-2-carbonitrile Pricemore >>

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Enamine	EN300-253089-0.05g	4-bromo-5-nitrothiophene-2-carbonitrile	31845-00-8	95%	0.05g	$101.0	2024-06-19
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Enamine	EN300-253089-1.0g	4-bromo-5-nitrothiophene-2-carbonitrile	31845-00-8	95%	1.0g	$528.0	2024-06-19
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Chemenu	CM424776-100mg	4-bromo-5-nitrothiophene-2-carbonitrile	31845-00-8	95%+	100mg	$203	2023-02-02
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